![molecular formula C16H14FN3O B3042425 1-(4-Fluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazol-5-amine CAS No. 618098-15-0](/img/structure/B3042425.png)
1-(4-Fluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazol-5-amine
Overview
Description
1-(4-Fluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazol-5-amine, also known as FMPP, is a chemical compound that belongs to the pyrazole class of compounds. FMPP has been widely studied for its potential applications in scientific research due to its unique chemical structure and properties. In
Scientific Research Applications
1-(4-Fluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazol-5-amine has been studied for its potential applications in various scientific research areas such as neuroscience, pharmacology, and medicinal chemistry. It has been found to have an affinity for the serotonin receptor, which makes it a potential candidate for studying the effects of serotonin on the brain. This compound has also been studied for its potential use in developing new drugs for the treatment of depression, anxiety, and other psychiatric disorders.
Mechanism of Action
1-(4-Fluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazol-5-amine acts as a partial agonist of the serotonin receptor, which means that it activates the receptor to a lesser extent than a full agonist. This results in a mild effect on the brain's serotonin system, which can lead to changes in mood, behavior, and cognition.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including changes in serotonin levels, alterations in brain activity, and changes in behavior. Studies have shown that this compound can increase serotonin levels in the brain, which can lead to changes in mood and behavior. It has also been found to alter brain activity in regions associated with mood and emotion.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-Fluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazol-5-amine in lab experiments is that it has a well-defined chemical structure, which makes it easier to study its effects. It is also relatively easy to synthesize and purify, which makes it a cost-effective option for research. However, one limitation of using this compound is that it has a relatively low affinity for the serotonin receptor, which means that it may not be as potent as other compounds in this class.
Future Directions
There are several future directions for research on 1-(4-Fluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazol-5-amine, including exploring its potential use in developing new drugs for the treatment of psychiatric disorders, studying its effects on other neurotransmitter systems, and investigating its potential as a tool for studying the brain's serotonin system. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound and its potential limitations as a research tool.
Conclusion:
In conclusion, this compound is a unique chemical compound that has been widely studied for its potential applications in scientific research. Its well-defined chemical structure, ease of synthesis and purification, and affinity for the serotonin receptor make it a promising candidate for studying the effects of serotonin on the brain. While there are limitations to its use as a research tool, there are also many future directions for research on this compound that could lead to new insights into the brain and the development of new treatments for psychiatric disorders.
properties
IUPAC Name |
2-(4-fluorophenyl)-5-(4-methoxyphenyl)pyrazol-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN3O/c1-21-14-8-2-11(3-9-14)15-10-16(18)20(19-15)13-6-4-12(17)5-7-13/h2-10H,18H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCZRWRXWOUNSAY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(=C2)N)C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
618098-15-0 | |
Record name | 1-(4-FLUOROPHENYL)-3-(4-METHOXYPHENYL)-1H-PYRAZOL-5-AMINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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